molecular formula C22H32N6O B5507284 4-[4-(3-cyclohexylpropanoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine

4-[4-(3-cyclohexylpropanoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine

Cat. No. B5507284
M. Wt: 396.5 g/mol
InChI Key: VINVCMQTNHLFQX-UHFFFAOYSA-N
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Description

4-[4-(3-cyclohexylpropanoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine is a compound of significant interest due to its potential biological activities and chemical properties. This molecule incorporates elements such as a piperazine ring, a pyrimidine derivative, and specific substituents that might contribute to its activity.

Synthesis Analysis

The synthesis of related pyrimidine derivatives often involves nucleophilic substitution reactions, cyclization, and condensation steps. For example, derivatives of pyrido[1,2-a]pyrimidin-4-one have been synthesized through nucleophilic substitution reactions, demonstrating a methodology that could be applied to the synthesis of the compound (L. Mallesha et al., 2012).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by X-ray crystallography, revealing their crystalline forms and confirming their molecular geometry. For instance, the structure of similar compounds shows specific arrangements that could influence their biological activity (Z. Karczmarzyk & W. Malinka, 2004).

Chemical Reactions and Properties

Pyrimidine derivatives undergo various chemical reactions, including thermolysis, photolysis, and cyclocondensation. These reactions lead to the formation of fused pyrimidines and other related compounds, showcasing the chemical versatility of pyrimidine derivatives (K. Hirota et al., 1983).

Physical Properties Analysis

The physical properties of such compounds are determined through their synthesis and structural analysis, influencing their solubility, stability, and crystalline form. These properties are essential for understanding the compound's behavior in biological systems and chemical reactions.

Chemical Properties Analysis

The chemical properties, including reactivity and the ability to form derivatives, are crucial for the compound's potential as a pharmacological agent or a reactant in chemical syntheses. Pyrazolo[1,5-a]pyrimidines, for example, have shown significant in vitro anticancer activity, indicating the potential biological relevance of related compounds (Ashraf S. Hassan et al., 2017).

Scientific Research Applications

Synthesis and Characterization

  • Synthesis of Heterocyclic Compounds : Various studies have focused on synthesizing novel heterocyclic compounds, including pyrimidines, which are often evaluated for their potential biological activities. For example, compounds with pyrimidine moieties have been synthesized and tested for their antiproliferative activity against human cancer cell lines, demonstrating potential anticancer properties (Mallesha et al., 2012). Similarly, the synthesis of thioxopyrimidine derivatives has been explored for their potential in heterocyclic synthesis and applications in medicinal chemistry (Ho & Suen, 2013).

  • Antimicrobial and Antiproliferative Activities : Research has also been conducted on pyrimidine derivatives for their antimicrobial and antiproliferative activities. For instance, pyrimidine-linked pyrazole heterocyclic compounds were evaluated for their insecticidal and antibacterial potential, indicating their utility in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

  • Anti-hyperglycemic and Anticancer Evaluation : Novel carboximidamides derived from cyanamides and linked with pyrimidine moiety have been synthesized and evaluated for their anti-hyperglycemic effects, showing significant potential in medical applications (Moustafa et al., 2021). Additionally, piperazine-2,6-dione derivatives have been synthesized and assessed for their anticancer activity, further underscoring the therapeutic relevance of such compounds (Kumar et al., 2013).

  • Anti-inflammatory and Analgesic Activities : Research on pyrimidine derivatives has also demonstrated their potential in anti-inflammatory and analgesic applications. For example, one-pot synthesis of pyrimidine and bispyrimidine derivatives evaluated for their anti-inflammatory and analgesic activities showed promising results (Sondhi et al., 2007).

Future Directions

Imidazole has become an important synthon in the development of new drugs . There is a great importance of heterocyclic ring containing drugs . Therefore, the development of new imidazole derivatives with improved properties and activities is a promising area of research.

properties

IUPAC Name

3-cyclohexyl-1-[4-[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H32N6O/c1-17-18(2)28(16-25-17)21-14-20(23-15-24-21)26-10-12-27(13-11-26)22(29)9-8-19-6-4-3-5-7-19/h14-16,19H,3-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VINVCMQTNHLFQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N(C=N1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)CCC4CCCCC4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H32N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-cyclohexyl-1-(4-(6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)propan-1-one

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